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Compound of Interest

Compound Name: Ferric ammonium citrate,brown

Cat. No.: B1171540

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of ferric
ammonium citrate (brown), a complex salt of iron, ammonia, and citric acid. Due to its use as a
nutritional supplement and in various industrial applications, understanding its solubility is
crucial for formulation development, bioavailability studies, and quality control. This document
outlines the solubility of ferric ammonium citrate (brown) in different solvents, presents a
detailed experimental protocol for solubility determination, and illustrates the procedural
workflow.

Executive Summary

Ferric ammonium citrate (brown) exhibits high solubility in aqueous solutions and is practically
insoluble in most organic solvents. Its solubility is a key factor in its bioavailability and utility in
various formulations. This guide consolidates available data on its solubility and provides a
standardized methodology for its determination.

Solubility Data

The solubility of ferric ammonium citrate (brown) has been qualitatively and quantitatively
assessed in various solvents. The following table summarizes the available data.
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Qualitative Quantitative

Solvent . . Reference
Solubility Solubility (at 20°C)
Very Soluble, Freely

Water 1200 g/L [1]
Soluble

Soluble in 0.5 parts of
~2000 g/L [2]

water

Highly Soluble >100 g/L [31[4]
Practically Insoluble,

Ethanol (95%) Not Reported [31[5]
Insoluble
Insoluble, Practically

Alcohol Not Reported [51[6]
Insoluble

Ether Insoluble Not Reported [1]

Dimethyl Sulfoxide
Insoluble Not Reported

(DMSO)

Glycerol Data Not Available Not Reported

Acetone Data Not Available Not Reported

Note: Ferric ammonium citrate is a complex mixture and its exact composition can vary, which
may influence solubility. The brown form is deliquescent and can be affected by light.[5][7]

Experimental Protocol for Solubility Determination
in Water

This protocol is based on the principles outlined in the OECD Guideline 105 for Water Solubility
and adapted for the specific properties of ferric ammonium citrate (brown).[8][9]

3.1 Principle

The "shake-flask" method is employed to determine the saturation concentration of ferric
ammonium citrate in water at a specified temperature. A surplus of the solid is equilibrated with
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water, and the concentration of the dissolved substance in the aqueous phase is then
determined by a suitable analytical method.

3.2 Materials and Equipment

e Ferric Ammonium Citrate (brown), powdered.

e Deionized or distilled water.

o Constant temperature water bath or incubator.

e Mechanical shaker or magnetic stirrer.

e Analytical balance.

e Volumetric flasks and pipettes.

o Centrifuge and/or filtration apparatus with inert, non-adsorbing filters (e.g., PTFE).
e UV-Vis Spectrophotometer or a validated titration method for iron determination.[10][11]
e pH meter.

3.3 Procedure

o Preliminary Test: To estimate the approximate solubility, add about 1 g of ferric ammonium
citrate to 1 mL of water at room temperature in a test tube. Vigorously shake for 1 minute. If
the substance dissolves completely, it is very soluble. This helps in determining the
appropriate amount of substance for the definitive test.

o Sample Preparation: Add an excess amount of powdered ferric ammonium citrate to a
known volume of water in a flask. For a substance with high solubility, a significant excess
should be used (e.g., 1.5 g in 1 mL of water).

» Equilibration: Place the flask in a constant temperature bath, maintained at 20 £ 0.5 °C.
Agitate the mixture using a mechanical shaker or magnetic stirrer. The agitation should be
sufficient to ensure good mixing but not so vigorous as to cause the formation of fine
particles that may interfere with separation. The equilibration time should be determined
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empirically, but a minimum of 24 hours is recommended. To confirm equilibrium is reached,
samples can be taken at different time points (e.g., 24, 48, and 72 hours) and analyzed until
the concentration remains constant.

» Phase Separation: After equilibration, cease agitation and allow the mixture to stand in the
constant temperature bath for at least 24 hours to allow for the settling of undissolved
particles. Subsequently, separate the saturated aqueous phase from the undissolved solid by
centrifugation or filtration. The separation should be performed at the test temperature.

o Sample Analysis:

o By UV-Vis Spectrophotometry: Accurately dilute an aliquot of the clear, saturated solution
with water to a concentration that falls within the linear range of a pre-established
calibration curve. Measure the absorbance at the wavelength of maximum absorption for
ferric ammonium citrate. Calculate the concentration in the original saturated solution.[11]

o By Titration: An iodometric titration can be used to determine the iron content of the
saturated solution, which can then be related back to the concentration of ferric
ammonium citrate.[10][12]

o Data Reporting: The solubility should be reported in g/L or mg/mL, along with the test
temperature and the analytical method used. The pH of the saturated solution should also be
recorded.

Experimental Workflow

The following diagram illustrates the logical flow of the solubility determination experiment.
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Figure 1: Workflow for determining the solubility of ferric ammonium citrate.
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Factors Influencing Solubility

Several factors can influence the solubility of ferric ammonium citrate:
o Temperature: The solubility of most solids in liquids increases with temperature.

e pH: As a complex salt involving citrate, the pH of the agueous medium can affect the
speciation of the citrate ion and potentially the stability and solubility of the ferric ammonium
citrate complex.

o Purity of the Substance: Impurities can alter the measured solubility.[13]

o Particle Size: While equilibrium solubility is independent of particle size, the rate at which
saturation is achieved can be affected. Smaller particles will dissolve faster.

Conclusion

This technical guide provides a consolidated resource on the solubility of ferric ammonium
citrate (brown) for professionals in research and drug development. The provided data and
experimental protocol offer a foundation for formulation design, quality assessment, and further
research into the physicochemical properties of this important iron supplement. The high
aqueous solubility and insolubility in common organic solvents are the defining characteristics
of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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